Cas no 8024-37-1 (Curcuma oil)

• Product Name: Curcuma oil
• CAS No: 8024-37-1
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• MDL: MFCD00678214
• CID: 48080
• Update Time: 2026-05-14

Curcuma oil Chemical and Physical Properties

Names and Identifiers

• Curcuma oil
• Turmeric root oil
• Atractylodes oil
• (1E,6E)-1,7-Bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dio ne
• TuMeric oleoresin
• EZhu You

• MDL： MFCD00678214
• Inchi： InChI=1S/C21H20O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-12,24-25H,13H2,1-2H3/b7-3+,8-4+
• InChI Key： VFLDPWHFBUODDF-FCXRPNKRSA-N
• SMILES： COC1=CC(/C=C/C(CC(/C=C/C2=CC=C(O)C(OC)=C2)=O)=O)=CC=C1O

Computed Properties

• Exact Mass: 368.12600
• Monoisotopic Mass: 368.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• Surface Charge: 0
• Tautomer Count: 51
• XLogP3: 3.2

Experimental Properties

• Color/Form: Yellow liquid \ has a pungent smell
• Density: 1.279
• Melting Point: 183 DEG C
• Boiling Point: 591.4 °C at 760 mmHg
• Flash Point: 208.9 °C
• Refractive Index: 1.642
• PSA: 93.06000
• LogP: 3.36990
• FEMA: 3086 | TURMERIC EXTRACT (CURCUMA LONGA L.)
• Solubility: It has pepper aroma and slightly bitter taste. It is easily soluble in glacial acetic acid and alkaline solution, soluble in ethanol and propylene glycol, but insoluble in ether and cold water

Curcuma oil Security Information

• Storage Condition：20°C

Additional information on Curcuma oil

Recent Advances in Curcuma Oil (8024-37-1) Research: A Comprehensive Review

Curcuma oil, derived from the rhizomes of Curcuma longa (turmeric), has garnered significant attention in the field of chemical biology and medicine due to its diverse pharmacological properties. The chemical composition of Curcuma oil, standardized under the CAS number 8024-37-1, includes bioactive compounds such as turmerones, curcuminoids, and sesquiterpenes, which contribute to its anti-inflammatory, antioxidant, and anticancer activities. Recent studies have explored its potential in various therapeutic applications, ranging from neurodegenerative diseases to cancer treatment. This research briefing aims to synthesize the latest findings on Curcuma oil, focusing on its mechanisms of action, clinical applications, and future research directions.

One of the most notable advancements in Curcuma oil research is its role in modulating inflammatory pathways. A 2023 study published in the Journal of Ethnopharmacology demonstrated that Curcuma oil (8024-37-1) significantly inhibits the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism suggests its potential as a therapeutic agent for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, the study highlighted the synergistic effects of Curcuma oil's components, particularly α-turmerone and β-turmerone, in enhancing its anti-inflammatory efficacy.

In the realm of oncology, Curcuma oil has shown promising results as an adjunct therapy. Research published in Cancer Letters in 2024 revealed that Curcuma oil (8024-37-1) enhances the sensitivity of colorectal cancer cells to conventional chemotherapeutic agents like 5-fluorouracil. The study employed in vitro and in vivo models to demonstrate that Curcuma oil induces apoptosis via the mitochondrial pathway and suppresses tumor growth by downregulating oncogenic proteins such as Bcl-2 and survivin. These findings underscore the potential of Curcuma oil as a complementary treatment to improve therapeutic outcomes and reduce chemotherapy-induced side effects.

Another emerging area of research is the neuroprotective effects of Curcuma oil. A 2023 study in Neuropharmacology reported that Curcuma oil (8024-37-1) attenuates oxidative stress and neuroinflammation in a mouse model of Alzheimer's disease. The oil's ability to cross the blood-brain barrier and its high bioavailability were key factors in its efficacy. The study also identified ar-turmerone as the primary bioactive compound responsible for these effects, suggesting its potential as a lead compound for developing novel neuroprotective agents.

Despite these advancements, challenges remain in the clinical translation of Curcuma oil. Issues such as variability in composition due to extraction methods, limited pharmacokinetic data, and the need for standardized formulations must be addressed. Future research should focus on large-scale clinical trials to validate its efficacy and safety in humans. Additionally, innovative delivery systems, such as nanoemulsions and liposomes, could enhance the bioavailability and targeted delivery of Curcuma oil's active constituents.

In conclusion, Curcuma oil (8024-37-1) represents a promising candidate for various therapeutic applications, supported by its multifaceted pharmacological properties. The latest research highlights its potential in inflammation, cancer, and neurodegenerative diseases, while also identifying key challenges for future investigation. As the scientific community continues to explore its mechanisms and applications, Curcuma oil may soon transition from traditional medicine to mainstream clinical practice.